2,6-Dimethyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)morpholine

• IUPAC Name: 2,6-dimethyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)morpholine
• InChI: InChI=1S/C9H15N3OS/c1-6-4-12(5-7(2)13-6)9-10-8(3)11-14-9/h6-7H,4-5H2,1-3H3
• InChI Key: UXNQAHCNOXNZAL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=NC(=NS2)C
• Molecular Formula: C9H15N3OS
• Molecular Weight: 213.30 g/mol

Description

The compound is a derivative of morpholine, which is a common organic solvent used in chemical reactions. It has been modified with a 1,2,4-thiadiazole ring, which is a type of heterocycle commonly found in pharmaceuticals and dyes.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The morpholine ring provides a basic nitrogen atom, while the thiadiazole ring introduces additional nitrogen and sulfur atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the morpholine ring might make it a good solvent, while the thiadiazole could contribute to its stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many thiadiazole derivatives exhibit antimicrobial activity.

Safety and Hazards

Morpholine derivatives can be harmful if ingested or if they come into contact with the skin. Always handle such compounds with appropriate safety precautions.

Future Directions

The future directions for this compound would depend on its intended applications. Given the prevalence of morpholine and thiadiazole derivatives in pharmaceuticals, it could be interesting to explore its potential medicinal properties.